![molecular formula C3H3ClO2 B104417 2-Chloromalonaldehyde CAS No. 36437-19-1](/img/structure/B104417.png)
2-Chloromalonaldehyde
Overview
Description
2-Chloromalonaldehyde, also known as 2-chloroacetaldehyde, is an organochlorine compound with the molecular formula C2H3ClO. It is a colorless liquid with a pungent odor and is mainly used as an intermediate in the synthesis of pharmaceuticals. It is also used in the production of polymers, dyes, and other organic chemicals. This compound is an important starting material in organic chemistry and is used in a variety of reactions, including the synthesis of polymers, dyes, and pharmaceuticals.
Scientific Research Applications
Pharmaceutical Reagent and Detection Method
- 2-ClMA is used as a reagent in the pharmaceutical industry for the formation of thiazole heterocycles. A hydrophilic interaction chromatography (HILIC) strategy has been developed for trace analysis of 2-ClMA in pharmaceutical materials, with a focus on mutagenic impurity control strategies (Denton, Berwick, & Loughlin, 2016).
Vibrational Investigation and Photoisomerisation Studies
- The chelated enol isomer of 2-ClMA was characterized using IR and Raman spectroscopies, providing insights into resonance-assisted hydrogen bonding and internal hydrogen bond (IHB) dynamics. This research contributes to understanding the vibrational properties of molecules like 2-ClMA and the effects of chlorination (Gutiérrez-Quintanilla et al., 2018).
- Studies on the photoisomerization of 2-ClMA reveal details about its isomerization and contribute to the understanding of the formation and behavior of various enolic forms of the molecule (Gutiérrez-Quintanilla et al., 2019).
Intramolecular Hydrogen Tunneling
- Research on 2-ClMA trapped in solid para-hydrogen investigates intramolecular hydrogen tunneling, providing insights into the dynamical picture of such tunneling in molecules under low perturbing environments (Gutiérrez-Quintanilla et al., 2020).
Enzyme Catalysis in Asymmetric C–C Bond Formation
- In a study related to enzyme catalysis, 2-ClMA is mentioned in the context of synthesizing benzoin derivatives, illustrating its potential role in the field of biochemical synthesis and reaction engineering (Kühl et al., 2007).
Substitution Reactions in Organic Synthesis
- The compound 2-ClMA plays a role in various substitution reactions in the synthesis of organic compounds, as illustrated in the preparation of 2-substituted indoles and other related molecules. These studies contribute to the field of organic synthesis and the development of new synthetic methods (Comber & Moody, 1992).
Catalysis and Photocatalysis
- 2-ClMA is indirectly related to studies exploring the catalytic properties of various compounds and materials. These include photocatalytic degradation studies and synthesis methods involving catalysis (Rao et al., 2003).
Mechanism of Action
Target of Action
2-Chloromalonaldehyde (2-ClMA) is a chlorinated derivative of malonaldehyde (MA), a model molecule in hydrogen transfer studies . The primary target of 2-ClMA is the internal hydrogen bond (IHB) within the molecule .
Mode of Action
The mode of action of 2-ClMA involves intramolecular hydrogen tunneling . This process is facilitated by the strong IHB within the molecule . The chlorination of malonaldehyde to form 2-ClMA weakens the IHB, reducing the cooperative effect in the resonance-assisted hydrogen bond . This results in the stabilization of two open enol conformers .
Biochemical Pathways
The primary biochemical pathway affected by 2-ClMA involves the transfer of hydrogen along the IHB . This process is influenced by the resonance-assisted hydrogen bond, which is weakened upon chlorination . The presence of two open enol conformers, stabilized by the Cl substitution, indicates that 2-ClMA may affect other biochemical pathways involving β-dialdehydes and β-diketones .
Pharmacokinetics
2-ClMA is utilized in the pharmaceutical sector as a reagent to form thiazole heterocycles
Result of Action
The primary result of 2-ClMA’s action is the occurrence of hydrogen tunneling along the IHB . This process is observed in cryogenic matrices and is influenced by the weakening of the IHB upon chlorination . The presence of two open enol conformers in the gas phase at room temperature is another notable result of 2-ClMA’s action .
Action Environment
The action of 2-ClMA is influenced by the environment in which it is present. For instance, the presence of oH2 impurities in the pH2 matrix close to the neighborhood of the 2-ClMA molecule is found to quench the H tunneling . Additionally, the spectra of 2-ClMA, obtained by trapping the molecule in cryogenic matrices, highlight puzzling matrix effects .
Safety and Hazards
2-Chloromalonaldehyde can cause serious eye irritation, skin irritation, and may cause respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes .
Future Directions
The study of 2-Chloromalonaldehyde provides a powerful insight into the dynamical picture of intramolecular hydrogen tunneling in a molecule embedded in a very weakly perturbing environment . This research could lead to a better understanding of hydrogen transfer studies and the development of novel heterocyclic acetyl coenzyme-A carboxylase inhibitors .
Biochemical Analysis
Biochemical Properties
It is known that it possesses a strong internal hydrogen bond (IHB) and is involved in resonance-assisted hydrogen bonding . The results highlight puzzling matrix effects, beyond site effects, which are interpreted as due to a tunneling splitting of the vibrational levels related to the proton transfer along the internal hydrogen bond (IHB) .
Molecular Mechanism
The molecular mechanism of 2-Chloromalonaldehyde involves a tunneling splitting of the vibrational levels related to the proton transfer along the internal hydrogen bond (IHB) . This is one of the very few molecules in which the H tunneling has been observed in cryogenic matrices .
Temporal Effects in Laboratory Settings
In laboratory settings, the infrared absorption spectra of this compound isolated in para-hydrogen exhibit temperature-dependent structures which are explained as transitions occurring from split vibrational levels induced by hydrogen tunneling . The doublet components associated with higher and lower energy levels are changing reversibly with the increase/decrease of the matrix temperature .
properties
IUPAC Name |
2-chloropropanedial | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3ClO2/c4-3(1-5)2-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTRZQCIGJUWSGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)C(C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50957772 | |
Record name | Chloropropanedial | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50957772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
106.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36437-19-1 | |
Record name | Chloromalonaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036437191 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chloropropanedial | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50957772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-CHLOROMALONALDEHYDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 2-Chloromalonaldehyde in the pharmaceutical industry?
A1: this compound is primarily used as a reagent in the synthesis of thiazole heterocycles, which are important building blocks for various pharmaceuticals. [] This use leverages its chemical reactivity rather than any inherent biological activity.
Q2: How can trace amounts of this compound in pharmaceutical materials be detected?
A2: Hydrophilic interaction chromatography (HILIC) has been identified as an effective method for trace analysis of 2-ClMA in pharmaceutical materials. [] This method offers a reporting quantitation limit (QL) of 1 ppm and a reporting detection limit of 0.4 ppm for 2-ClMA in samples with a concentration of 10 mg/mL. []
Q3: What is interesting about the molecular structure and bonding of this compound?
A3: this compound exists primarily in its enol form, stabilized by an intramolecular hydrogen bond (IHB). [, ] This IHB is weaker than in its parent molecule, malonaldehyde, due to the chlorine substitution. [] Furthermore, 2-ClMA exhibits a phenomenon known as hydrogen tunneling, where the hydrogen atom involved in the IHB can move between two positions. [] This tunneling behavior has been observed experimentally in cryogenic matrices and is influenced by temperature and the surrounding environment. [, ]
Q4: How does UV irradiation affect this compound?
A4: UV irradiation of 2-ClMA trapped in matrices like argon, neon, and para-hydrogen triggers isomerization, leading to the formation of different open enolic forms. [, ] Interestingly, this photoisomerization process exhibits selectivity, favoring specific enol conformers depending on the irradiation wavelength. [] This selectivity is attributed to a tunneling-driven process involving the hydroxyl hydrogen. []
Q5: Have there been any computational studies on this compound?
A5: Yes, computational chemistry methods like PM3 have been employed to study the optimized geometries of 2-ClMA and its parent molecule, malonaldehyde. [] These studies provide insights into bond lengths, angles, and potential energy surfaces, helping to understand proton transfer and tunneling phenomena in these molecules. []
Q6: Are there any known synthetic routes for this compound that incorporate isotopic labeling?
A6: Yes, an improved synthesis of [2-14C]2,5-dichloropyrimidine, a compound derived from 2-ClMA, has been reported. [] This synthesis utilizes [14C]urea as a starting material, offering a more efficient route with higher radiochemical yield compared to previous methods. [] This labeled compound can be valuable for various research applications, including metabolic studies and reaction mechanism elucidation.
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